4-chloro-2-fluoro-N-(2-phenylethyl)benzamide
Description
Synthesis Analysis
The synthesis of benzamide derivatives, closely related to 4-chloro-2-fluoro-N-(2-phenylethyl)benzamide, involves intricate chemical processes. For example, derivatives have been synthesized through nucleophilic acyl substitution and characterized by techniques such as FT-IR, NMR, and crystallography. These procedures underline the complex methodology required to construct the benzamide scaffold, incorporating chloro and fluoro substituents alongside the phenylethyl moiety (Bachl & Díaz, 2010).
Molecular Structure Analysis
The molecular structure of benzamide derivatives reveals significant insights into their chemical behavior. X-ray diffraction studies have been pivotal in determining the crystalline structure of these compounds, offering a glimpse into their geometric configurations and the influence of substituents on their overall molecular architecture. Such analyses contribute to understanding the structural basis for their reactivity and properties (Li et al., 2008).
Chemical Reactions and Properties
Benzamide compounds undergo various chemical reactions, highlighting their reactivity and potential as intermediates in organic synthesis. For instance, their interaction with thiols and other nucleophiles can lead to a plethora of derivative compounds, showcasing the versatility of the benzamide core. This reactivity is further explored through the synthesis of heterocyclic compounds, where benzamide derivatives serve as key precursors (Meiresonne et al., 2015).
properties
IUPAC Name |
4-chloro-2-fluoro-N-(2-phenylethyl)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClFNO/c16-12-6-7-13(14(17)10-12)15(19)18-9-8-11-4-2-1-3-5-11/h1-7,10H,8-9H2,(H,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSJOGIVZDWXCFP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC(=O)C2=C(C=C(C=C2)Cl)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClFNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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